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Compound of Interest

Compound Name: Fura-5F AM

Cat. No.: B15554501 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fura-5F AM is a cell-permeant, ratiometric fluorescent indicator used for

measuring intracellular calcium concentrations.[1][2][3] As an acetoxymethyl (AM) ester, it can

passively diffuse across the cell membrane. Once inside the cell, non-specific cytosolic

esterases cleave the AM groups, trapping the active Fura-5F indicator in the cytosol.[1][2][4][5]

The proper preparation of a concentrated stock solution is a critical first step for successful cell

loading and accurate calcium imaging experiments. This document provides a detailed protocol

for preparing a Fura-5F AM stock solution using anhydrous dimethyl sulfoxide (DMSO).

Quantitative Data Summary
This table summarizes the key quantitative properties of Fura-5F AM relevant for stock solution

preparation and storage.
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Property Value Source(s)

Molecular Weight ~1005.81 g/mol [1][4]

Recommended Solvent High-quality anhydrous DMSO [6][7]

Recommended Stock

Concentration
1 mM to 5 mM [6][7]

Storage (Solid Form)
≤–20°C, desiccated, protected

from light
[5][6]

Storage (DMSO Stock

Solution)

≤–20°C, in aliquots,

desiccated, protected from

light

[6][7][8]

DMSO Stock Solution Stability
Several weeks to months with

proper storage
[6][7][8]

Typical Cell Loading

Concentration
0.1 µM to 5 µM [6]

Experimental Protocols
Materials and Equipment

Fura-5F AM (e.g., 50 µg vial)

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials for aliquoting

Precision micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
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Always handle Fura-5F AM and DMSO in accordance with good laboratory practices.

Wear appropriate PPE, including gloves and safety glasses, as the toxicological properties of

Fura-5F AM may not be fully known.[9]

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact.

Work in a well-ventilated area.

Experimental Workflow Diagram
The following diagram outlines the complete workflow for preparing the Fura-5F AM stock

solution.
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Start: Obtain Fura-5F AM
(e.g., 50 µg vial)

Equilibrate Fura-5F AM vial and
anhydrous DMSO to Room Temperature

Calculate required volume of DMSO
for desired stock concentration (e.g., 1 mM)

Carefully add the calculated
volume of anhydrous DMSO to the vial

Vortex thoroughly for 2-5 minutes
until fully dissolved

Aliquot the stock solution into
low-retention, light-protected tubes

Store aliquots in a desiccated
container at -20°C

End: Stock solution is ready for use

Click to download full resolution via product page

Caption: Workflow for Fura-5F AM stock solution preparation.

Detailed Step-by-Step Protocol
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This protocol describes the preparation of a 1 mM stock solution from a 50 µg vial of Fura-5F
AM.

Step 1: Equilibrate Reagents

Before opening, allow the vial of Fura-5F AM and the bottle of anhydrous DMSO to warm to

room temperature.[6][7] This is crucial to prevent atmospheric moisture from condensing

inside the containers, which can hydrolyze the AM ester and compromise the dye's

performance.[7]

Step 2: Calculate DMSO Volume

To prepare a 1 mM stock solution, use the following calculation:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Example for a 50 µg vial to make a 1 mM solution:

Mass = 50 µg = 5 x 10⁻⁵ g

Molecular Weight = 1005.81 g/mol

Concentration = 1 mM = 0.001 mol/L

Volume (L) = (5 x 10⁻⁵ g) / (1005.81 g/mol * 0.001 mol/L) ≈ 4.97 x 10⁻⁵ L

Volume (µL) ≈ 49.7 µL

Step 3: Reconstitution

Using a calibrated micropipette, carefully add 49.7 µL of anhydrous DMSO to the vial

containing 50 µg of Fura-5F AM.

Step 4: Dissolution

Cap the vial tightly and vortex it for 2-5 minutes. Dissolution of AM esters in DMSO can be

slow.[6][7] Visually inspect the solution against a light source to ensure that all the solid has

completely dissolved.
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Step 5: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 2-5 µL) in low-retention microcentrifuge tubes or cryovials.[6]

Store the aliquots tightly sealed in a desiccated container at ≤–20°C, protected from light.[5]

[6][7] Properly stored, the DMSO stock solution is stable for several months.[7][8]

Mechanism of Action and Application Notes
Cellular Mechanism of Fura-5F
Fura-5F AM is designed to be membrane-permeant. Once it crosses the cell membrane into

the cytosol, intracellular esterases cleave the AM ester groups. This hydrolysis traps the now

membrane-impermeant Fura-5F molecule inside the cell, where it can bind to free cytosolic

Ca²⁺ and generate a fluorescent signal.[1][2][10]
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Caption: Cellular processing of Fura-5F AM for Ca²⁺ detection.
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Best Practices and Application Notes
Anhydrous DMSO is Critical: The use of high-quality, anhydrous DMSO is essential, as water

can prematurely hydrolyze the AM ester.[6][7]

Use of Pluronic™ F-127: To aid in the dispersion of the nonpolar Fura-5F AM in aqueous

loading buffers, a non-ionic detergent like Pluronic™ F-127 can be used.[7][11] A common

method is to mix the Fura-5F AM DMSO stock with an equal volume of 20% Pluronic™ F-

127 in DMSO before diluting it into the cell loading medium.[11]

Use of Probenecid: Some cell types actively extrude the de-esterified dye via organic anion

transporters. Including an anion-transport inhibitor like probenecid (typically 1-2.5 mM) in the

loading and imaging buffer can improve dye retention.[11][12]

Final Working Concentration: The final concentration for cell loading typically ranges from 1-

5 µM, but should be optimized for each cell type and experimental condition to achieve

adequate signal with minimal cell toxicity or calcium buffering.[6][7][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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